Cas no 4308-57-0 (4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-)

4308-57-0 structure
Product name:4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-
4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)-
- 5,7-DIMETHOXY-2-(2-METHOXYPHENYL)- 4H-1-BENZOPYRAN-4-ONE
- 5,7-dimethoxy-2-(2-methoxyphenyl)-4H-chromen-4-one
- 5,7-dimethoxy-2-(2-methoxyphenyl)chromen-4-one
- FT-0708753
- 4308-57-0
- 5,7,2'-trimethoxyflavone, AldrichCPR
- LMPK12110130
- 5,7,2'-Trimethoxyflavone
- DTXSID20415793
- IAVDTHSFRQVKKU-UHFFFAOYSA-N
- 5,7-Dimethoxy-2-(2-methoxyphenyl)-4H-1-benzopyran-4-one
- DA-05896
-
- Inchi: InChI=1S/C18H16O5/c1-20-11-8-16(22-3)18-13(19)10-15(23-17(18)9-11)12-6-4-5-7-14(12)21-2/h4-10H,1-3H3
- InChI Key: IAVDTHSFRQVKKU-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=C(C=C3OC)OC
Computed Properties
- Exact Mass: 312.09978
- Monoisotopic Mass: 312.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
4H-1-Benzopyran-4-one, 5,7-dimethoxy-2-(2-methoxyphenyl)- Related Literature
-
Christine A. Williams,Renée J. Grayer Nat. Prod. Rep. 2004 21 539
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